Cas no 590371-97-4 (4-Bromo-3-(trifluoromethyl)quinoline)
4-Bromo-3-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(trifluoromethyl)quinoline
- 4-Bromo-3-trifluoromethyl-quinoline
- AKOS015897048
- AMY18928
- Y10199
- TS-00941
- SB37821
- MFCD08458128
- 4-Bromo-3-(trifluoromethyl)-1-azanaphthalene
- 590371-97-4
- A25804
- DB-072556
- CS-0312977
- DTXSID60449794
-
- MDL: MFCD08458128
- Inchi: 1S/C10H5BrF3N/c11-9-6-3-1-2-4-8(6)15-5-7(9)10(12,13)14/h1-5H
- InChI Key: UCQJHOZLNFXSCI-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=CN=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 274.95600
- Monoisotopic Mass: 274.95575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.658±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 79-80 ºC (hexane )
- Solubility: Almost insoluble (0.028 g/l) (25 º C),
- PSA: 12.89000
- LogP: 4.01610
4-Bromo-3-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144962-5g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 95% | 5g |
$673 | 2021-08-05 | |
| Fluorochem | 067504-250mg |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 97% | 250mg |
£149.00 | 2022-03-01 | |
| Fluorochem | 067504-1g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 97% | 1g |
£371.00 | 2022-03-01 | |
| Fluorochem | 067504-5g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 97% | 5g |
£1110.00 | 2022-03-01 | |
| Alichem | A189001241-1g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 95% | 1g |
$171.16 | 2023-09-01 | |
| Alichem | A189001241-5g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 95% | 5g |
$684.48 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 084026-1g |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 97% | 1g |
5559.0CNY | 2021-07-13 | |
| TRC | B674065-50mg |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B674065-100mg |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B674065-500mg |
4-Bromo-3-(trifluoromethyl)quinoline |
590371-97-4 | 500mg |
$ 320.00 | 2022-06-06 |
4-Bromo-3-(trifluoromethyl)quinoline Suppliers
4-Bromo-3-(trifluoromethyl)quinoline Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-Bromo-3-(trifluoromethyl)quinoline
4-Bromo-3-(trifluoromethyl)quinoline (CAS 590371-97-4): A Versatile Building Block in Pharmaceutical and Material Science
In the realm of heterocyclic chemistry, 4-Bromo-3-(trifluoromethyl)quinoline (CAS 590371-97-4) has emerged as a crucial intermediate with wide-ranging applications. This brominated trifluoromethylquinoline derivative combines the unique electronic properties of both bromine and trifluoromethyl groups, making it particularly valuable in drug discovery and advanced material synthesis. The compound's molecular structure features a quinoline core substituted at the 3-position with a CF3 group and at the 4-position with a bromine atom, creating multiple reactive sites for further functionalization.
The growing interest in fluorinated quinoline compounds stems from their remarkable biological activities and material properties. Recent studies highlight how the trifluoromethyl group enhances metabolic stability and membrane permeability in pharmaceutical candidates, while the bromine substituent serves as an excellent handle for cross-coupling reactions. These characteristics make 4-Bromo-3-(trifluoromethyl)quinoline particularly attractive for researchers developing new kinase inhibitors or antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.
Synthetic approaches to 4-Bromo-3-(trifluoromethyl)quinoline typically involve the bromination of 3-(trifluoromethyl)quinoline precursors or through multi-step sequences starting from appropriately substituted anilines. The compound's crystalline form and good stability under standard conditions facilitate its handling in laboratory settings. Analytical characterization by 1H NMR, 13C NMR, and mass spectrometry typically shows distinctive patterns that confirm its structural identity, with the bromine isotope pattern being particularly diagnostic in mass spectral analysis.
In pharmaceutical research, this brominated quinoline derivative serves as a key intermediate for preparing more complex molecules. The 4-bromo position readily participates in palladium-catalyzed couplings, allowing attachment of various aryl, heteroaryl, or alkynyl groups. Meanwhile, the electron-withdrawing CF3 group at the 3-position influences the electronic distribution across the quinoline system, affecting both reactivity and the biological properties of resulting compounds. These features have led to its use in developing potential treatments for neurological disorders and inflammatory conditions.
Material scientists value 4-Bromo-3-(trifluoromethyl)quinoline for constructing organic electronic materials. The combination of the quinoline scaffold with fluorine atoms can enhance electron transport properties while maintaining good thermal stability. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and organic photovoltaic materials, where the bromine substituent enables precise structural modifications to tune electronic characteristics. The compound's potential in creating fluorinated liquid crystals for display technologies is another active area of investigation.
The commercial availability of 4-Bromo-3-(trifluoromethyl)quinoline has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound with purity levels ranging from 95% to 98%, suitable for most synthetic applications. Proper storage under inert atmosphere at low temperatures helps maintain its stability over extended periods. Safety data indicate that standard precautions for handling organic bromine compounds should be followed, including the use of appropriate personal protective equipment.
Recent patent literature reveals numerous applications of 4-Bromo-3-(trifluoromethyl)quinoline derivatives in medicinal chemistry. Several disclosed structures show promising activity against protein kinases involved in cancer progression, while others demonstrate potential as antiviral agents. The compound's versatility is further evidenced by its use in creating fluorescent probes for biological imaging and metal-organic frameworks with tailored porosity for gas storage applications.
Environmental and regulatory considerations for 4-Bromo-3-(trifluoromethyl)quinoline follow standard protocols for organobromine compounds. While not classified as highly hazardous, proper waste disposal methods should be employed to minimize environmental impact. The increasing focus on green chemistry has prompted investigations into more sustainable synthetic routes to this valuable intermediate, including catalytic bromination methods and solvent-free reactions.
Future research directions for 4-Bromo-3-(trifluoromethyl)quinoline likely include expanded applications in bioconjugation chemistry and the development of novel catalytic systems where its unique electronic properties can be leveraged. The compound's role in addressing current challenges in drug discovery and advanced materials ensures its continued importance in chemical research. As synthetic methodologies advance, we can expect to see even more innovative uses for this versatile quinoline derivative across multiple scientific disciplines.
590371-97-4 (4-Bromo-3-(trifluoromethyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)